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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to address the challenges associated with pipetting concentrated glycerol

solutions. The information is tailored for researchers, scientists, and drug development

professionals to help ensure accuracy and precision in their experiments.

Frequently Asked Questions (FAQs)
Q1: Why is it so difficult to accurately pipette concentrated glycerol?

A1: Concentrated glycerol is highly viscous, meaning it resists flow. This high viscosity leads to

several challenges during pipetting with standard air displacement pipettes:

Inaccurate Aspiration: The slow flow of glycerol can prevent the pipette tip from filling

completely, leading to the aspiration of a smaller volume than intended. Air bubbles are also

more likely to form during aspiration.[1][2]

Liquid Retention: Glycerol tends to adhere to the inner surface of the pipette tip.[3] During

dispensing, a significant amount of the liquid can remain in the tip, causing an under-delivery

of the target volume.

Slow Dispensing: The high viscosity also means that the liquid dispenses very slowly, which

can disrupt the timing of sensitive experiments.

Q2: What is the most common mistake when pipetting viscous liquids like glycerol?
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A2: A common and significant mistake is using the standard "forward" pipetting technique

without modification.[4] Forward pipetting is often inaccurate for viscous liquids because it

doesn't account for the film of liquid that remains in the tip after dispensing. Another frequent

error is pipetting too quickly, which can lead to the formation of air bubbles and inaccurate

aspiration.[5][6]

Q3: What is "reverse pipetting" and why is it recommended for glycerol?

A3: Reverse pipetting is a technique where the plunger is first depressed completely to the

second stop (the blowout step) before aspirating the liquid. To dispense, the plunger is then

pressed only to the first stop. This method is highly recommended for viscous liquids like

glycerol because it helps to compensate for the liquid that clings to the inside of the tip.[3][4][7]

[8] The small amount of liquid remaining in the tip is not part of the intended delivery volume.

Studies have shown that reverse pipetting significantly reduces imprecision when working with

glycerol.[1][5][9]

Q4: Can the type of pipette tip I use make a difference?

A4: Absolutely. For highly viscous solutions like concentrated glycerol, using wide-bore pipette

tips is recommended.[10] These tips have a larger opening, which makes it easier for the

viscous liquid to enter and exit the tip, reducing resistance and improving accuracy. Low-

retention tips, which have a hydrophobic inner surface, can also be beneficial as they minimize

the amount of glycerol that sticks to the tip wall.[4]

Q5: When should I consider using a positive displacement pipette?

A5: Positive displacement pipettes are the ideal choice for highly viscous liquids like

concentrated glycerol, especially when high accuracy and precision are critical.[11][12][13][14]

[15] Unlike air displacement pipettes that have an air cushion between the piston and the liquid,

positive displacement pipettes have a disposable piston that is in direct contact with the liquid.

This design eliminates issues related to air expansion or compression and ensures that the

entire volume is dispensed, regardless of the liquid's viscosity.[11][13][14]
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Problem Possible Cause(s) Recommended Solution(s)

Inaccurate (Low) Volume

Dispensed

- Using forward pipetting

technique.- Pipetting speed is

too fast.- Liquid retention in the

standard tip.- Air bubble

aspiration.

- Switch to reverse pipetting

technique.[3][4][7][8]- Slow

down your pipetting speed for

both aspiration and

dispensing.[1]- Use wide-bore

or low-retention pipette tips.[4]

[10]- Pre-wet the pipette tip by

aspirating and dispensing the

glycerol solution back into the

source container 2-3 times.-

Ensure the pipette tip is

immersed to the proper depth

below the liquid surface.

Air Bubbles in the Pipette Tip

- Aspirating the liquid too

quickly.- Tip not immersed

deep enough in the glycerol.-

Leaky pipette or improperly

fitted tip.

- Aspirate the glycerol slowly

and steadily.- Immerse the tip

just below the surface of the

liquid, but deep enough to

avoid aspirating air.- Ensure

the pipette tip is sealed

correctly on the pipette. Use

tips recommended by the

pipette manufacturer.-

Consider using a positive

displacement pipette, which is

less prone to bubble formation

with viscous liquids.[15]

Droplets of Glycerol Clinging to

the Outside of the Tip

- Immersing the pipette tip too

deep into the glycerol solution.

- Immerse the tip only 2-3 mm

below the liquid surface.[3]-

After aspiration, gently touch

the tip to the inside wall of the

source container to remove

excess liquid from the exterior

of the tip.
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Inconsistent Results (Poor

Precision)

- Inconsistent pipetting rhythm

and speed.- Using forward

pipetting.- Temperature

differences between the

glycerol, pipette, and

environment.

- Maintain a consistent, slow,

and smooth pipetting motion

for every sample.- Use reverse

pipetting for improved

reproducibility.[1][5][9]- Allow

the glycerol solution and

pipetting equipment to

equilibrate to the same

ambient temperature before

starting.

Pipette is Leaking or Dripping

- Improperly fitted pipette tip.-

Worn or damaged seals/O-

rings in the pipette.

- Use high-quality tips that are

compatible with your pipette

model to ensure a proper

seal.- Regularly inspect and

maintain your pipettes. If seals

appear worn, have the pipette

serviced.

Data Presentation
Table 1: Viscosity of Aqueous Glycerol Solutions at Different Temperatures

Glycerol Concentration (%
by weight)

Viscosity at 20°C (cP) Viscosity at 30°C (cP)

50% ~6.0 ~4.2

80% ~60.0 ~37.0

90% ~230.0 ~130.0

100% ~1410.0 ~612.0

Note: These are approximate values. The actual viscosity can vary slightly based on the

specific conditions.

Table 2: Illustrative Comparison of Pipetting Techniques for 80% Glycerol
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Pipetting
Technique

Pipette Type Tip Type
Inaccuracy
(Systematic
Error)

Imprecision
(Random
Error/CV%)

Forward

Pipetting
Air Displacement Standard

High (Under-

delivery)

High (e.g., 0.7%

- 1.2%)[9]

Reverse

Pipetting
Air Displacement Standard Low

Low (e.g., 0.3% -

0.5%)[9]

Forward

Pipetting
Air Displacement Wide-Bore Moderate Moderate

Reverse

Pipetting
Air Displacement Wide-Bore Very Low Very Low

Positive

Displacement

Positive

Displacement
Capillary Piston Negligible Very Low

CV% = Coefficient of Variation. This data is illustrative and compiled from qualitative

descriptions and available quantitative data to demonstrate the relative performance of different

techniques.

Experimental Protocols
Protocol: Gravimetric Analysis for Assessing Pipetting Accuracy and Precision of Concentrated

Glycerol

This protocol outlines a method to determine the accuracy and precision of a pipette when

dispensing a concentrated glycerol solution using the gravimetric method.

Materials:

Pipette to be tested

Appropriate pipette tips (e.g., wide-bore or low-retention)

Concentrated glycerol solution (e.g., 80% w/w in water)
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Analytical balance with a draft shield (readable to at least 0.0001 g)

Weighing vessel (e.g., a small beaker or microcentrifuge tube)

Thermometer

Barometer (optional, for highest accuracy)

Distilled water for density determination of the glycerol solution

Methodology:

Equilibration: Allow the pipette, pipette tips, and glycerol solution to equilibrate to the ambient

temperature of the weighing room for at least 2 hours.

Environmental Recording: Record the date, time, ambient temperature, and atmospheric

pressure.

Glycerol Density Determination (if not known):

Using a calibrated pipette and distilled water, determine the accurate volume of a

pycnometer or a small volumetric flask.

Dry the flask thoroughly and weigh it.

Fill the flask with the concentrated glycerol solution, avoiding bubbles, and weigh it again.

Calculate the density of the glycerol solution (Density = Mass / Volume).

Pipette Preparation:

Set the pipette to the desired test volume.

Securely attach a new pipette tip.

Gravimetric Measurement:

Place the weighing vessel on the analytical balance and tare it.
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Pre-wet the tip: Aspirate and dispense the set volume of the glycerol solution back into the

source container three times. This helps to equilibrate the internal air temperature and

coat the inside of the tip.

Using the chosen pipetting technique (e.g., reverse pipetting), aspirate the set volume of

the glycerol solution.

Withdraw the tip from the liquid, touching it against the side of the container to remove any

excess liquid from the outside of the tip.

Dispense the glycerol solution into the tared weighing vessel.

Record the weight displayed on the balance.

Repeat this process at least 10 times, recording the weight for each dispense.

Data Analysis:

Convert Mass to Volume: For each measurement, calculate the dispensed volume using

the formula: Volume (μL) = Weight (mg) / Density of Glycerol Solution (mg/μL).

Calculate the Mean Volume: Determine the average of all the calculated volume

measurements.

Calculate Accuracy (Systematic Error):Accuracy (%) = [(Mean Volume - Set Volume) / Set

Volume] * 100

Calculate Precision (Random Error):

Calculate the standard deviation (SD) of the volume measurements.

Calculate the Coefficient of Variation (CV%): CV (%) = (Standard Deviation / Mean

Volume) * 100

Visualizations
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Start: Inaccurate Pipetting
of Concentrated Glycerol

Are you using an
air displacement pipette?

Yes No (Using Positive Displacement)

Are you using the
forward pipetting technique?

Accuracy should be high.
Check pipette calibration if

issues persist.

Yes

No
Switch to Reverse Pipetting

- Depress to 2nd stop to aspirate
- Depress to 1st stop to dispense

Is your pipetting speed
slow and consistent?

No

Yes
Slow down aspiration and

dispensing speed. Maintain a
consistent rhythm.

Are you using standard
pipette tips?

Yes

NoUse Wide-Bore or
Low-Retention tips.

Problem Likely Resolved
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(Forward vs. Reverse)

Aspiration & Dispensing
Speed Tip Immersion Depth Pipette Type

(Air vs. Positive Displacement)
Tip Type

(Standard, Wide-Bore, Low-Retention) Pipette Calibration Temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://blog.btlabsystems.com/blog/positive-displacement-pipettes
https://blog.btlabsystems.com/blog/positive-displacement-pipettes
https://www.microlit.us/what-is-the-difference-between-air-displacement-and-positive-displacement-pipettes/
https://www.labcompare.com/10-Featured-Articles/591341-Tech-Compare-Air-vs-Positive-Displacement-Pipetting/
https://www.labcompare.com/10-Featured-Articles/591341-Tech-Compare-Air-vs-Positive-Displacement-Pipetting/
https://www.benchchem.com/product/b12701626#challenges-of-high-viscosity-in-pipetting-concentrated-glycerol
https://www.benchchem.com/product/b12701626#challenges-of-high-viscosity-in-pipetting-concentrated-glycerol
https://www.benchchem.com/product/b12701626#challenges-of-high-viscosity-in-pipetting-concentrated-glycerol
https://www.benchchem.com/product/b12701626#challenges-of-high-viscosity-in-pipetting-concentrated-glycerol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12701626?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12701626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

